Cas no 1806898-00-9 (Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806898-00-9
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4811421
• Update Time: 2025-06-08

Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H5F4NO2/c1-15-8(14)4-2-3(9)5(6(10)11)7(12)13-4/h2,6H,1H3
• InChI Key： WNQCQTNHBIUGQO-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate

Introduction to Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806898-00-9)

Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1806898-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications. The presence of multiple fluorine atoms in its molecular structure enhances its chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The< strong>Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate molecule features a pyridine core substituted with fluoro and methyl groups at strategic positions. This specific arrangement of functional groups imparts unique properties that make it particularly useful in the development of novel compounds. The fluorine atoms, in particular, contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential in creating more effective and selective pharmaceutical agents. The< strong>2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate derivative has been studied for its role in synthesizing kinase inhibitors, which are essential in treating various types of cancers and inflammatory diseases. The< strong>difluoromethyl group, in particular, has been shown to enhance binding affinity to target proteins, thereby improving the efficacy of drug candidates.

One of the most compelling aspects of< strong>Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in creating small-molecule inhibitors that target specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical trials for conditions such as diabetes and obesity.

The< strong>pyridine-6-carboxylate moiety in the compound's structure also plays a crucial role in its biological activity. Carboxylate groups are known to participate in hydrogen bonding and ionic interactions with biological targets, which can modulate the compound's binding affinity and selectivity. This feature makes< strong>Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate an attractive candidate for further development into therapeutic agents.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemicals. Fluorinated pyridines are often incorporated into pesticides and herbicides due to their ability to resist degradation and enhance bioavailability. The< strong>difluoromethyl group, for example, can improve the stability of agrochemicals against environmental factors such as UV radiation and microbial degradation.

The synthesis of< strong>Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary fluoro and methyl groups at specific positions on the pyridine ring. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

Efforts are ongoing to explore new synthetic routes that could improve the accessibility of this compound while maintaining its desired properties. Researchers are also investigating ways to enhance its solubility and bioavailability for better therapeutic outcomes. The development of novel delivery systems, such as prodrugs or nanoparticles, could further expand its applications.

The safety profile of< strong>Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate is another critical consideration. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully understand its potential risks and benefits. Comprehensive toxicological assessments are being conducted to ensure that it meets regulatory standards for pharmaceutical use.

In conclusion,< strong>Methyl 2,4-difluoro-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806898-00-9) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique molecular structure and functional groups make it a valuable tool for developing novel drugs and pesticides. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly significant role in advancing chemical biology and drug discovery.